![molecular formula C21H19NO3S B4291350 2-[4-(1-naphthylmethoxy)phenyl]-1,3-thiazolidine-4-carboxylic acid](/img/structure/B4291350.png)
2-[4-(1-naphthylmethoxy)phenyl]-1,3-thiazolidine-4-carboxylic acid
Overview
Description
2-[4-(1-naphthylmethoxy)phenyl]-1,3-thiazolidine-4-carboxylic acid, also known as NTBC, is a chemical compound that has been widely studied for its potential therapeutic applications. NTBC is a thiazolidine derivative that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for use in scientific research.
Mechanism of Action
2-[4-(1-naphthylmethoxy)phenyl]-1,3-thiazolidine-4-carboxylic acid works by inhibiting the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD), which is involved in the breakdown of tyrosine. By inhibiting HPPD, 2-[4-(1-naphthylmethoxy)phenyl]-1,3-thiazolidine-4-carboxylic acid reduces the production of toxic metabolites that can cause damage to cells and tissues.
Biochemical and Physiological Effects:
2-[4-(1-naphthylmethoxy)phenyl]-1,3-thiazolidine-4-carboxylic acid has been shown to have a range of biochemical and physiological effects, including reducing oxidative stress, improving mitochondrial function, and reducing inflammation. These effects make 2-[4-(1-naphthylmethoxy)phenyl]-1,3-thiazolidine-4-carboxylic acid a promising candidate for use in the treatment of a variety of diseases and conditions.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using 2-[4-(1-naphthylmethoxy)phenyl]-1,3-thiazolidine-4-carboxylic acid in lab experiments is its ability to inhibit tyrosine metabolism, which can help to reduce the production of toxic metabolites and improve cellular function. However, one of the limitations of using 2-[4-(1-naphthylmethoxy)phenyl]-1,3-thiazolidine-4-carboxylic acid is its potential to interfere with other metabolic pathways, which can make it difficult to isolate the effects of 2-[4-(1-naphthylmethoxy)phenyl]-1,3-thiazolidine-4-carboxylic acid on specific cellular processes.
Future Directions
There are a number of future directions for research on 2-[4-(1-naphthylmethoxy)phenyl]-1,3-thiazolidine-4-carboxylic acid, including exploring its potential as a treatment for metabolic disorders, neurodegenerative diseases, and cancer. Additionally, further research is needed to better understand the mechanism of action of 2-[4-(1-naphthylmethoxy)phenyl]-1,3-thiazolidine-4-carboxylic acid and to identify potential side effects and limitations of its use in scientific research.
Scientific Research Applications
2-[4-(1-naphthylmethoxy)phenyl]-1,3-thiazolidine-4-carboxylic acid has been extensively studied for its potential therapeutic applications in a variety of scientific research fields, including biochemistry, pharmacology, and toxicology. One of the primary applications of 2-[4-(1-naphthylmethoxy)phenyl]-1,3-thiazolidine-4-carboxylic acid is as an inhibitor of tyrosine metabolism, which has been shown to have a range of effects on cellular function and metabolism.
properties
IUPAC Name |
2-[4-(naphthalen-1-ylmethoxy)phenyl]-1,3-thiazolidine-4-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19NO3S/c23-21(24)19-13-26-20(22-19)15-8-10-17(11-9-15)25-12-16-6-3-5-14-4-1-2-7-18(14)16/h1-11,19-20,22H,12-13H2,(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AHQVXIRYGVICJX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(NC(S1)C2=CC=C(C=C2)OCC3=CC=CC4=CC=CC=C43)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19NO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-(4-bromobenzylidene)-3,4-diphenyl-4H-[1,3]thiazolo[2,3-c][1,2,4]triazin-6(7H)-one](/img/structure/B4291276.png)
![6-(4-bromophenyl)-2,3-diphenylimidazo[1,2-b][1,2,4]triazine](/img/structure/B4291279.png)
![2,4,6-trichloro-N-[(2,2-dimethylhydrazino)carbonyl]nicotinamide](/img/structure/B4291312.png)
![ethyl 1-[4-nitro-2-({[4-(trifluoromethoxy)phenyl]amino}carbonyl)phenyl]piperidine-4-carboxylate](/img/structure/B4291317.png)
![ethyl N-[(4-nitro-1H-pyrazol-5-yl)carbonyl]glycinate](/img/structure/B4291326.png)
![5-hydroxy-4-methyl-7-oxo-3-phenyl-6-azabicyclo[3.2.1]octane-1,2,2-tricarbonitrile](/img/structure/B4291342.png)
![2-(4-{[3-(4-amino-1,2,5-oxadiazol-3-yl)-2-imino-4-oxo-1,3-thiazolidin-5-ylidene]methyl}-2-ethoxyphenoxy)acetamide](/img/structure/B4291355.png)
![3-[(2,2-dichloro-1-methylcyclopropyl)methyl]-5,5-diphenylimidazolidine-2,4-dione](/img/structure/B4291360.png)
![3-(4-amino-1,2,5-oxadiazol-3-yl)-5-{[3-(4-fluorophenyl)-1H-pyrazol-4-yl]methylene}-2-imino-1,3-thiazolidin-4-one](/img/structure/B4291370.png)